1,1'-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol)

• CAS No.: 53478-58-3
• Molecular Formula: C44H88O8Sn
• Molecular Weight: 863.9 g/mol
• IUPAC Name: [dibutyl(9,10-dihydroxyoctadecanoyloxy)stannyl] 9,10-dihydroxyoctadecanoate
• InChI: InChI=1S/2C18H36O4.2C4H9.Sn/c2*1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22;2*1-3-4-2;/h2*16-17,19-20H,2-15H2,1H3,(H,21,22);2*1,3-4H2,2H3;/q;;;;+2/p-2
• InChI Key: KMDVOIRZPPKBHO-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCC(C(CCCCCCCC(=O)O[Sn](CCCC)(CCCC)OC(=O)CCCCCCCC(C(CCCCCCCC)O)O)O)O

Description

1,1’-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol) is a complex organotin compound with a unique structure that includes both tin and oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol) typically involves the reaction of dibutyltin oxide with 1-oxooctadecane-9,10-diol under controlled conditions. The reaction is carried out in an inert atmosphere to prevent oxidation and is usually performed at elevated temperatures to ensure complete reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but with optimized parameters to increase yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1,1’-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can convert the compound to lower oxidation state products.

Substitution: The tin-oxygen bonds can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and organometallic compounds are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tin oxides, while reduction can produce tin hydrides.

Scientific Research Applications

1,1’-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol) has several scientific research applications:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its role in drug delivery systems due to its unique structure.

Industry: Utilized in the production of high-performance materials and coatings.

Mechanism of Action

The mechanism by which 1,1’-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol) exerts its effects involves the interaction of its tin atoms with various molecular targets. The tin atoms can form coordination complexes with biological molecules, affecting their function and activity. The pathways involved may include inhibition of enzyme activity and disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

• Dibutyltin oxide
• Dibutyltin dilaurate
• Dibutyltin diacetate

Uniqueness

1,1’-[(Dibutylstannanediyl)bis(oxy)]bis(1-oxooctadecane-9,10-diol) is unique due to its specific structure, which includes both tin and oxygen atoms in a complex arrangement. This structure imparts distinct chemical and physical properties, making it suitable for specialized applications that similar compounds may not fulfill.